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Compound of Interest

Compound Name: Benzoyl iodide

Cat. No.: B15495994 Get Quote

Benzoyl Iodide: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzoyl iodide (C₇H₅IO) is an acyl iodide, a class of organic compounds characterized by the

presence of an iodine atom bonded to a carbonyl group. It is a highly reactive chemical

intermediate utilized in various organic syntheses. Its reactivity makes it a valuable reagent for

introducing the benzoyl group into molecules, a common moiety in many pharmaceuticals and

other biologically active compounds. This guide provides an in-depth overview of the physical

and chemical properties of benzoyl iodide, along with relevant experimental details and safety

information.

Physical Properties
The physical properties of benzoyl iodide are summarized in the table below. It is a dense

liquid or low-melting solid at or near room temperature.
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Property Value Reference(s)

Molecular Formula C₇H₅IO [1]

Molecular Weight 232.02 g/mol [1]

Appearance
Colorless to yellow liquid or

crystals
[2]

Melting Point 3 °C (276.15 K) [3]

Boiling Point 128 °C at 20 mmHg

Density 1.88 g/cm³

Solubility

Insoluble in water. Soluble in

alcohol, ether, and carbon

disulfide.

[2][4]

Chemical Properties
Benzoyl iodide is a reactive acyl halide. The carbon atom of the carbonyl group is highly

electrophilic due to the electron-withdrawing effects of both the oxygen and iodine atoms. This

makes it susceptible to attack by a wide range of nucleophiles.

Reactivity and Stability:

Hydrolysis: Benzoyl iodide reacts readily with water to form benzoic acid and hydroiodic

acid. This reaction is a classic example of nucleophilic acyl substitution. Due to its moisture

sensitivity, it must be handled and stored under anhydrous conditions.[5][6]

Reaction with Alcohols and Amines: It reacts exothermically with alcohols to form benzoate

esters and with amines to form benzamides. These reactions are fundamental in organic

synthesis for the creation of ester and amide linkages.

Stability: Benzoyl iodide is sensitive to light, air, and moisture.[7] It should be stored in a

tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) and in a cool,

dark place to prevent decomposition.[5][6]
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Synthesis of Benzoyl Iodide
A common method for the synthesis of benzoyl iodide is the reaction of benzoyl chloride with

an iodide salt, such as sodium iodide, in an anhydrous solvent like acetone or acetonitrile. This

is an example of the Finkelstein reaction.

Experimental Protocol: Synthesis via Finkelstein
Reaction
Materials:

Benzoyl chloride

Sodium iodide (anhydrous)

Anhydrous acetone (dried over molecular sieves)

Round-bottom flask

Reflux condenser with a drying tube (e.g., filled with calcium chloride)

Magnetic stirrer and stir bar

Heating mantle

Procedure:

Set up a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux

condenser protected by a drying tube.

Under an inert atmosphere (e.g., nitrogen or argon), add anhydrous sodium iodide to the

flask.

Add anhydrous acetone to the flask and stir the suspension.

Slowly add benzoyl chloride to the stirring suspension at room temperature.
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After the addition is complete, heat the reaction mixture to reflux and maintain it for a

specified time (typically 1-3 hours), monitoring the reaction progress by thin-layer

chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature. The byproduct, sodium

chloride, will precipitate out of the solution.

Filter the reaction mixture to remove the precipitated sodium chloride.

The resulting solution contains benzoyl iodide. The solvent can be removed under reduced

pressure to yield the crude product.

Further purification can be achieved by vacuum distillation.

Synthesis Workflow Diagram
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Synthesis of Benzoyl Iodide via Finkelstein Reaction

Combine Benzoyl Chloride and Sodium Iodide in Anhydrous Acetone

Reflux the Reaction Mixture

Heat

Cool to Room Temperature

Filter to Remove NaCl Precipitate

Remove Solvent under Reduced Pressure

Purify by Vacuum Distillation

Benzoyl Iodide (Product)

Click to download full resolution via product page

Caption: A workflow diagram illustrating the synthesis of benzoyl iodide.

Reactions of Benzoyl Iodide: Nucleophilic Acyl
Substitution
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Benzoyl iodide readily undergoes nucleophilic acyl substitution reactions. The general

mechanism involves the attack of a nucleophile on the electrophilic carbonyl carbon, leading to

the formation of a tetrahedral intermediate. The iodide ion, being a good leaving group, is then

eliminated to yield the substituted product.

Reaction Mechanism with an Alcohol (Esterification)
Caption: Mechanism of nucleophilic acyl substitution with an alcohol.

Spectroscopic Data
Spectroscopic methods are crucial for the characterization of benzoyl iodide.

Spectroscopic Data Description

¹H NMR

The proton NMR spectrum is expected to show

multiplets in the aromatic region (approximately

7.4-8.1 ppm) corresponding to the protons on

the benzene ring. The integration of these

signals would correspond to 5 protons.

¹³C NMR

The carbon NMR spectrum will show a

characteristic downfield signal for the carbonyl

carbon (typically in the range of 160-170 ppm).

The aromatic carbons will appear in the region

of 125-140 ppm.

Infrared (IR) Spectroscopy

The IR spectrum will be dominated by a strong

absorption band for the carbonyl (C=O)

stretching vibration, typically appearing around

1720-1750 cm⁻¹.[8]

Mass Spectrometry

The mass spectrum will show a molecular ion

peak (M⁺) at m/z = 232. Common fragmentation

patterns would include the loss of an iodine

atom (m/z = 105, the benzoyl cation) and the

phenyl group (m/z = 77).
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Safety and Handling
Benzoyl iodide is a corrosive and lachrymatory substance. It should be handled with

appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

Personal Protective Equipment: Wear safety goggles, chemical-resistant gloves, and a lab

coat.[5][6]

Handling: Avoid inhalation of vapors and contact with skin and eyes.[5] In case of contact,

flush the affected area with copious amounts of water.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

water, alcohols, and bases.[5][6] The container should be tightly sealed under an inert

atmosphere.[5]

Disposal: Dispose of benzoyl iodide and any contaminated materials in accordance with

local, state, and federal regulations.

Conclusion
Benzoyl iodide is a highly useful but reactive chemical intermediate. A thorough understanding

of its physical and chemical properties, as well as proper handling and storage procedures, is

essential for its safe and effective use in research and development. Its ability to readily

undergo nucleophilic acyl substitution makes it a valuable tool for the synthesis of a wide array

of benzoylated compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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